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Compound of Interest

Compound Name: Dipentylamine

Cat. No.: B1346568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-pentylpentan-1-amine, also known as di-n-pentylamine, is a secondary amine with the

chemical formula C10H23N. Its molecular structure consists of a nitrogen atom bonded to two

pentyl groups. This technical guide provides an in-depth overview of the physical properties of

N-pentylpentan-1-amine, offering valuable data for its application in research, chemical

synthesis, and drug development. Understanding these properties is crucial for predicting its

behavior in various chemical and biological systems, ensuring safe handling and storage, and

for the development of analytical methods.

Core Physical Properties
The physical characteristics of N-pentylpentan-1-amine are summarized in the table below.

These properties are influenced by its molecular weight, the presence of the secondary amine

group capable of hydrogen bonding, and the two five-carbon alkyl chains.
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Property Value Unit

Molecular Formula C10H23N -

Molecular Weight 157.30 g/mol

Appearance Colorless liquid -

Boiling Point 202-204 °C

Melting Point -44 °C

Density 0.777 g/cm³

Solubility in Water Poorly soluble -

Solubility in Organic Solvents

Soluble in ethanol, ether, and

other common organic

solvents

-

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid amines like N-pentylpentan-1-amine.

Determination of Boiling Point (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of liquid, a micro-boiling point determination is a suitable method.

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Capillary tube (sealed at one end)

Small test tube

Mineral oil or silicone oil
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Bunsen burner or heating mantle

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of N-pentylpentan-1-amine (a few drops) is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed into the test tube containing the

amine.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

The Thiele tube is filled with mineral oil to a level just above the side arm.

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is gently heated. This design promotes convection currents,

ensuring uniform heating of the oil bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[1][2][3]

Determination of Melting Point
Since N-pentylpentan-1-amine is a liquid at room temperature, its melting point is determined

by cooling the substance until it solidifies and then recording the temperature at which it melts

upon gentle warming.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Capillary tubes (sealed at one end)

Cooling bath (e.g., ice-salt mixture or dry ice-acetone)

Thermometer

Procedure:

A sample of N-pentylpentan-1-amine is introduced into a capillary tube.

The capillary tube is placed in a cooling bath to freeze the sample.

The frozen sample in the capillary tube is then placed in a melting point apparatus.

The apparatus is heated slowly, at a rate of 1-2 °C per minute, near the expected melting

point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range. For a pure compound, this range should be narrow.[4][5][6][7][8]

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used to determine the

density of a liquid with high precision.[9][10][11][12][13]

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath
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Procedure:

The clean, dry pycnometer is accurately weighed on the analytical balance (m_pycnometer).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m_pycnometer+water). The temperature of the water is recorded.

The weight of the water is calculated (m_water = m_pycnometer+water - m_pycnometer).

The volume of the pycnometer at that temperature is calculated using the known density of

water at that temperature (V_pycnometer = m_water / ρ_water).

The pycnometer is emptied, dried thoroughly, and then filled with N-pentylpentan-1-amine at

the same temperature.

The pycnometer filled with the amine is weighed (m_pycnometer+amine).

The weight of the amine is calculated (m_amine = m_pycnometer+amine - m_pycnometer).

The density of the N-pentylpentan-1-amine is then calculated using the formula: ρ_amine =

m_amine / V_pycnometer.[9][10][11][12][13]

Determination of Solubility
The solubility of N-pentylpentan-1-amine in water and organic solvents can be determined

qualitatively.

Apparatus:

Test tubes

Pipettes or droppers

Vortex mixer (optional)

Procedure for Water Solubility:

Approximately 1 mL of distilled water is placed in a test tube.
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A few drops of N-pentylpentan-1-amine are added to the test tube.

The test tube is shaken vigorously for about 30 seconds.

The mixture is allowed to stand and observed. If a single clear phase is present, the amine is

soluble. If two distinct layers form or the solution is cloudy, the amine is considered poorly

soluble or insoluble.[14][15][16]

Procedure for Organic Solvent Solubility:

The same procedure as for water solubility is followed, but with the respective organic

solvent (e.g., ethanol, diethyl ether, hexane) instead of water.

Observations on the miscibility of the amine with the solvent are recorded.[14][15][16]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical sequence of experiments for the comprehensive

characterization of the physical properties of N-pentylpentan-1-amine.
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Caption: Workflow for determining the physical properties of N-pentylpentan-1-amine.

Spectroscopic Characterization
Spectroscopic techniques are essential for confirming the structure and purity of N-

pentylpentan-1-amine.

Infrared (IR) Spectroscopy: As a secondary amine, N-pentylpentan-1-amine is expected to

show a characteristic N-H stretching absorption in the region of 3300-3500 cm⁻¹. This band

is typically weaker and sharper than the O-H stretch of alcohols. The C-N stretching vibration

for aliphatic amines is observed in the 1250-1020 cm⁻¹ region.[17][18][19][20][21]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The N-H proton signal for secondary amines can appear over a broad range and

is often a broad singlet. Protons on the carbons adjacent to the nitrogen (α-protons) will be
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deshielded and appear at a lower field (higher ppm) than other alkyl protons. The signals

for the pentyl chains will show characteristic splitting patterns.

¹³C NMR: The carbon atoms bonded to the nitrogen will be deshielded and appear at a

lower field compared to the other carbon atoms in the pentyl chains.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of N-pentylpentan-1-amine (157.30 g/mol ). Characteristic

fragmentation patterns for secondary amines, such as alpha-cleavage, would be expected,

providing further structural confirmation.

Conclusion
This technical guide has provided a comprehensive overview of the key physical properties of

N-pentylpentan-1-amine, along with detailed experimental protocols for their determination. The

presented data and methodologies are intended to serve as a valuable resource for scientists

and researchers, facilitating the safe and effective use of this compound in various scientific

and industrial applications. The logical workflow and spectroscopic information further aid in the

systematic characterization of this and similar aliphatic amines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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